N-(2,5-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23N5O4S/c1-28-15-6-4-14(5-7-15)25-10-11-26-20(25)23-24-21(26)31-13-19(27)22-17-12-16(29-2)8-9-18(17)30-3/h4-9,12H,10-11,13H2,1-3H3,(H,22,27)
• InChI Key: MIWKMODCVKFWJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N5O4S and its molecular weight is 441.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Anticonvulsant Activity

Compounds with imidazole and triazole rings have been synthesized and evaluated for their anticonvulsant activity. For example, omega-(1H-imidazol-1-yl)-N-phenylacetamide derivatives were found to exhibit significant activity against seizures induced by maximal electroshock (MES), highlighting the potential of these structures in developing anticonvulsant therapies (Aktürk et al., 2002).

Antitumor and Anticancer Activity

N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems have been synthesized and screened for their antitumor activity in vitro against various human tumor cell lines. Some compounds showed considerable anticancer activity, demonstrating the therapeutic potential of heterocyclic compounds in oncology (Yurttaş et al., 2015).

Anti-Inflammatory and Analgesic Agents

Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural sources have shown significant anti-inflammatory and analgesic activities. These studies suggest the utility of heterocyclic acetamide derivatives in developing new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).

Antimicrobial Activities

Antibacterial and Antifungal Activity

The synthesis of novel compounds bearing the imidazo[2,1-b]thiazole scaffold has been explored, with some derivatives showing promising antibacterial and antifungal activities. This underscores the importance of structural modification in enhancing the biological activities of heterocyclic compounds (Shah et al., 2001).

Photophysical Properties

Photochromism and Fluorescence

Heterocyclic compounds, particularly those incorporating imidazole rings, have been investigated for their photochromic properties. Such compounds have potential applications in photoresponsive materials and fluorescent probes, expanding the utility of heterocyclic acetamides beyond medicinal chemistry (Bai et al., 2010).